Cas no 2227728-61-0 (rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227728-61-0
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5755762
• PubChem ID: 96240862
• Update Time: 2023-11-15

rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-benzyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1865221
• 2227728-61-0

• Inchi： 1S/C13H16O2/c1-13(2)10(11(13)12(14)15)8-9-6-4-3-5-7-9/h3-7,10-11H,8H2,1-2H3,(H,14,15)/t10-,11+/m0/s1
• InChI Key： QWCPMBHJVWJXSZ-WDEREUQCSA-N
• SMILES： OC([C@H]1[C@H](CC2C=CC=CC=2)C1(C)C)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives